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Compound of Interest

Compound Name: Ethylene Glycol-d6

Cat. No.: B086051 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the molecular weight of Ethylene Glycol-d6,

a deuterated form of ethylene glycol. The inclusion of deuterium in place of hydrogen imparts a

greater molecular weight, a feature that is leveraged in various scientific applications, including

as an NMR solvent and in isotopic tracer studies. This document details the calculation of its

molecular weight, outlines a common experimental method for its determination, and discusses

its relevance in research and drug development.

Quantitative Data Summary
The molecular and atomic weights pertinent to Ethylene Glycol-d6 are summarized in the

table below for straightforward reference and comparison.

Component
Chemical Formula /
Symbol

Standard
Molecular/Atomic
Weight ( g/mol )

Isotopic Mass (Da)

Ethylene Glycol-d6 C₂D₆O₂ 68.10 - 68.11 -

Carbon-12 ¹²C 12.000 12.000000

Oxygen-16 ¹⁶O 15.999 15.994914619

Deuterium D or ²H 2.014 2.014101777844
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Detailed Molecular Weight Calculation
The molecular weight of Ethylene Glycol-d6 (C₂D₆O₂) is the sum of the atomic weights of its

constituent atoms. The chemical formula indicates the presence of two carbon atoms, six

deuterium atoms, and two oxygen atoms. For high-precision applications, the masses of the

specific isotopes are used.

The calculation is as follows:

2 x Atomic Mass of Carbon-12: 2 x 12.000 amu = 24.000 amu

6 x Atomic Mass of Deuterium (²H): 6 x 2.0141017926 Da ≈ 12.0846 amu[1]

2 x Atomic Mass of Oxygen-16: 2 x 15.994914 Da ≈ 31.9898 amu[2][3][4]

Total Molecular Weight = 24.000 amu + 12.0846 amu + 31.9898 amu = 68.0744 amu

This calculated value is in close agreement with the commonly cited molecular weight of

approximately 68.10 g/mol .[1][5][6][7][8] The minor difference can be attributed to the use of

average atomic weights versus the precise masses of the isotopes. By definition, the atomic

mass of carbon-12 is exactly 12 daltons.[5]

The structural and isotopic composition of Ethylene Glycol-d6 is visualized in the following

diagram.
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Ethylene Glycol-d6 (C₂D₆O₂) Molecular Structure
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Ethylene Glycol-d6 Molecular Connectivity

Experimental Protocol: Molecular Weight
Determination by Mass Spectrometry
Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge

ratio of ions. It is a primary method for determining the molecular weight of compounds like

Ethylene Glycol-d6.

Methodology:
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Sample Preparation: A dilute solution of Ethylene Glycol-d6 is prepared in a suitable volatile

solvent, such as methanol or acetonitrile.

Ionization: The sample is introduced into the mass spectrometer where it is ionized. Electron

Ionization (EI) or Electrospray Ionization (ESI) are common techniques. In EI, the sample is

bombarded with a high-energy electron beam, causing the molecule to lose an electron and

form a molecular ion (M+).

Acceleration: The newly formed ions are then accelerated by an electric field, imparting the

same kinetic energy to all ions with the same charge.

Mass Analysis: The accelerated ions travel through a magnetic field, which deflects their

path. The degree of deflection is inversely proportional to the mass-to-charge ratio of the ion.

Lighter ions are deflected more than heavier ions.

Detection: A detector records the number of ions at each mass-to-charge ratio. The resulting

mass spectrum is a plot of ion abundance versus mass-to-charge ratio. The peak

corresponding to the molecular ion provides the molecular weight of the compound.

The workflow for this experimental protocol is illustrated below.
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Workflow for Mass Spectrometry Analysis

Applications in Research and Drug Development
The primary utility of Ethylene Glycol-d6 in the scientific community stems from its isotopic

purity.

NMR Spectroscopy: It is used as a deuterated solvent in Nuclear Magnetic Resonance

(NMR) spectroscopy. The absence of protons in the solvent prevents interference with the

signals from the analyte, allowing for clearer and more accurate spectra of the compound

being studied.
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Isotopic Labeling: In metabolic studies and pharmacokinetic analyses, deuterium-labeled

compounds serve as tracers. The heavier isotope can be tracked through biological systems

using techniques like mass spectrometry, providing insights into metabolic pathways and

drug disposition.

Kinetic Isotope Effect Studies: The difference in mass between deuterium and protium (the

most common isotope of hydrogen) can lead to different reaction rates. Studying these

kinetic isotope effects can help elucidate reaction mechanisms at a molecular level.

The logical relationship between the properties of Ethylene Glycol-d6 and its applications is

depicted in the following diagram.
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Applications of Ethylene Glycol-d6

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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